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Clinical Efficacy and Safety Data

The table below summarizes key efficacy and safety outcomes from clinical studies and real-world evidence

for pazopanib and sorafenib in advanced RCC.

Aspect Pazopanib Sorafenib

Approved
Indications

First-line treatment for advanced
RCC; second-line after cytokines [1].

Treatment of advanced RCC; advanced
hepatocellular carcinoma (HCC) [2].

| Key Efficacy Data (RCC) | • Median PFS (1L, favorable-intermediate risk): 17.7 months [1]. • Overall

Response Rate: 27.1% (CR + PR) [1]. • Disease Control Rate: 95.1% (in desmoid tumors, real-world data)

[3]. | • Median Overall Survival (HCC): Extended by ~2.8 months vs. placebo [4]. • Disease Control Rate:

95.1% (in desmoid tumors, real-world data) [3]. | | Sequential Therapy (SWITCH II Trial) | Sequence of

pazopanib followed by sorafenib resulted in longer total PFS and OS (28.0 months) vs. the reverse

sequence (22.7 months) [5]. | Sequence of sorafenib followed by pazopanib showed inferior total PFS and

OS compared to the reverse order [5]. | | Common Adverse Events (AEs) | Diarrhea, hypertension,

malignant neoplasm progression [1]. | Hand-foot skin reaction, diarrhea, hypertension, fatigue [4] [2]. | |

Notable/Typical AEs | Lower reporting rate for palmar-plantar erythrodysesthesia (hand-foot syndrome)

compared to sorafenib and regorafenib [4]. | High incidence of palmar-plantar erythrodysesthesia (hand-
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foot syndrome) [4]. | | Cardiovascular Toxicity | Associated with hypertension; case reports of fulminant

heart failure [6]. | Associated with hypertension and increased risk of cardiac dysfunction/heart failure [6]. |

Mechanisms of Action and Targets

Both pazopanib and sorafenib are multi-targeted tyrosine kinase inhibitors (TKIs), but they have distinct

profiles in the specific receptors they inhibit.

Shared Targets

Tyrosine Kinase Inhibitors (TKIs)

Pazopanib Sorafenib
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This diagram illustrates the key signaling pathways and molecular targets. The shared inhibition of VEGFR

and PDGFR underlies the anti-angiogenic effect common to both drugs. However, Sorafenib's unique

targeting of the RAF/MEK/ERK pathway provides a direct anti-proliferative effect on tumor cells, while

Pazopanib's inhibition of FGFR may impact a broader range of growth factor signaling [2] [1] [5].
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Key Experimental Protocols for Reference

To contextualize the data provided, here are the methodologies from some of the key cited studies:

SWITCH II Trial (Phase III) [5]:

Design: Randomized, sequential, open-label, multicenter study.

Patients: Adults with advanced/metastatic RCC, Karnofsky Index ≥70%, with low or
intermediate MSKCC risk score.

Intervention: Patients randomized 1:1 to first-line sorafenib (800 mg/day) followed by
pazopanib (800 mg/day) upon progression, or the reverse sequence.

Primary Endpoint: Total progression-free survival (tPFS), defined as the time from
randomization to progression or death during second-line therapy.

Real-World Study on Pazopanib (Greece) [1]:

Design: Single-arm prospective observational study.
Patients: 59 patients with favorable-intermediate prognosis metastatic RCC receiving first-line

pazopanib.
Data Collection: Patients were followed every 3 months for 2 years or until disease

progression. Efficacy was assessed per RECIST 1.1.
Primary Endpoint: Proportion of patients without disease progression at 9 months.

Interpretation and Clinical Implications

Efficacy vs. Toxicity Trade-off: While both drugs are effective, their distinct toxicity profiles (e.g.,

Sorafenib's higher rate of hand-foot skin reaction) can influence drug choice and patient management
strategies [4] [6].

Sequencing Matters: The SWITCH II trial provides strong evidence that the sequence of pazopanib
followed by sorafenib is superior in terms of total PFS and overall survival compared to the reverse

sequence in metastatic RCC [5].
Mechanistic Insights: Sorafenib's broader kinase inhibition profile may contribute to its different

efficacy and toxicity pattern compared to pazopanib, highlighting the importance of target selection in
drug design [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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